Exploring the scope of capacitance-assisted electrochemical carbon dioxide capture†
Dalton Transactions Pub Date: 2018-07-19 DOI: 10.1039/C8DT01783B
Abstract
Optimisation of a capacitance-assisted electrochemical carbon-capture process is facilitated by the physical separation of the graphite and aluminium anode electrodes. This facilitates graphite electrode recycling and enables high current and increased aluminium surface area experiments which fix carbon at a higher rate and the same cell-voltage. Quantification of the H2 cathode byproduct shows that this process could be a net energy producer if recycled aluminium is used as the sacrificial anode.
Recommended Literature
- [1] Facile surfactant-assisted synthesis of CTAB-incorporated MoS2 ultrathin nanosheets for efficient hydrogen evolution
- [2] Corrosion behaviour of micro-arc oxidation coatings on Mg–2Sr prepared in poly(ethylene glycol)-incorporated electrolytes
- [3] Anisotropic fluid flows in black phosphorus nanochannels†
- [4] Organic electrolyte design for practical potassium-ion batteries
- [5] Metabolic and nutritional biomarkers in adults consuming lacto-ovo vegetarian, vegan and omnivorous diets in Spain. A cross-sectional study
- [6] Triazole-appended BODIPY–piperazine conjugates and their efficacy toward mercury sensing†
- [7] TiO2 nanofibres decorated with green-synthesized PAu/Ag@CQDs for the efficient photocatalytic degradation of organic dyes and pharmaceutical drugs†
- [8] Double diastereocontrol in the synthesis of enantiomerically pure polyoxamic acid
- [9] A rigidity–flexibility balance strategy enabling highly photoluminescent two-dimensional covalent organic framework nanosheets†
- [10] Simultaneous determination of theophylline and guaiphenesin by third-derivative ultraviolet spectrophotometry and high-performance liquid chromatography
Journal Nameļ¼Dalton Transactions
Research Products
-
CAS no.: 16096-33-6
